cis-Aconitic Acid

• CAS No.: 585-84-2
• Product Name: cis-Aconitic Acid
• Molecular Formula: C6H6O6
• Molecular Weight: 174.11 g/mol
• IUPAC Name: (Z)-prop-1-ene-1,2,3-tricarboxylic acid
• Standard InChI: InChI=1S/C6H6O6/c7-4(8)1-3(6(11)12)2-5(9)10/h1H,2H2,(H,7,8)(H,9,10)(H,11,12)/b3-1-
• Standard InChIKey: GTZCVFVGUGFEME-IWQZZHSRSA-N
• Isomeric SMILES: C(/C(=C/C(=O)O)/C(=O)O)C(=O)O
• SMILES: C(C(=CC(=O)O)C(=O)O)C(=O)O
• Canonical SMILES: C(C(=CC(=O)O)C(=O)O)C(=O)O
• Colorform: LEAFLETS & PLATES FROM WATER; WHITE CRYSTALLINE POWDER; WHITE OR YELLOWISH CRYSTALLINE SOLID
• Melting Point: 198-199 °C (decomp); Mp 125 °; 194-195 °C (WITH DECOMP); 125°C
• Physical Description: Solid; colourless or yellow crystals, leaves, or plates; pleasant winey acid taste; almost odourless
• Description: cis-Aconitic acid, also known as cis-aconitate or acid, acontic, belongs to the class of organic compounds known as tricarboxylic acids and derivatives. These are carboxylic acids containing exactly three carboxyl groups. cis-Aconitic acid exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). cis-Aconitic acid has been found in human prostate tissue, and has also been detected in most biofluids, including cerebrospinal fluid, urine, breast milk, and saliva. Within the cell, cis-aconitic acid is primarily located in the cytoplasm and mitochondria. cis-Aconitic acid exists in all eukaryotes, ranging from yeast to humans. cis-Aconitic acid participates in a number of enzymatic reactions. In particular, cis-Aconitic acid can be biosynthesized from citric acid; which is mediated by the enzyme aconitate hydratase, mitochondrial. In addition, cis-Aconitic acid can be converted into isocitric acid; which is catalyzed by the enzyme aconitate hydratase, mitochondrial. In humans, cis-aconitic acid is involved in the congenital lactic acidosis pathway, the oncogenic action OF fumarate pathway, the oncogenic action OF succinate pathway, and the oncogenic action OF 2-hydroxyglutarate pathway. cis-Aconitic acid is also involved in several metabolic disorders, some of which include the glutaminolysis and cancer pathway, mitochondrial complex II deficiency, fumarase deficiency, and 2-ketoglutarate dehydrogenase complex deficiency. cis-Aconitic acid is a very mild, musty, and nutty tasting compound that can be found in a number of food items such as barley, corn, red beetroot, and potato. This makes cis-aconitic acid a potential biomarker for the consumption of these food products.; Cis-aconitic acid is the cis-isomer of aconitic acid. It has a role as a fundamental metabolite. It is a conjugate acid of a cis-aconitate(3-).; A tricarboxylic acid with the formula (COOH)-CH2-C(COOH)=CH-COOH.
• Solubility: 2.45 M; 333 mg/mL at 15 °C; 400 mg/mL at 25 °C; 1 G DISSOLVES IN 5.5 ML WATER @ 13 °C, 2 ML @ 25 °C; SOL IN 2 PARTS 88% ALCOHOL @ 12 °C; SLIGHTLY SOL IN ETHER; 400.0 mg/mL; soluble in water and alcohol
• Synonyms: Achilleic Acid; Aconitate; Aconitic Acid; Carboxyglutaconic Acid; Citridic Acid; Citridinic Acid; Equisetic Acid; Pyrocitric Acid
• PubChem Compound: 643757
• Last Modified: Nov 11 2021